Cas no 824397-59-3 (2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE)
2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,[(methylthio)[[4-(4-morpholinyl)phenyl]amino]methylene]-
- 2-((Methylthio)((4-morpholinophenyl)amino)methylene)malononitrile
- CID 91994965
- Propanedinitrile, 2-[(methylthio)[[4-(4-morpholinyl)phenyl]amino]methylene]-
- 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE
-
- Inchi: 1S/C15H16N4OS/c1-21-15(12(10-16)11-17)18-13-2-4-14(5-3-13)19-6-8-20-9-7-19/h2-5,18H,6-9H2,1H3
- InChI Key: BGPWQSNAQXQZSE-UHFFFAOYSA-N
- SMILES: S(C)/C(=C(/C#N)\C#N)/NC1C=CC(=CC=1)N1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 454
- Topological Polar Surface Area: 97.4
Experimental Properties
- Density: 1.293±0.06 g/cm3(Predicted)
- Boiling Point: 472.8±45.0 °C(Predicted)
- pka: 6.15±0.40(Predicted)
2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM376791-1g |
2-[(methylsulfanyl)({[4-(morpholin-4-yl)phenyl]amino})methylidene]propanedinitrile |
824397-59-3 | 95%+ | 1g |
$498 | 2024-07-23 |
2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE
Recent Advances in the Study of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE (CAS: 824397-59-3)
In recent years, the compound 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE (CAS: 824397-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the production process. These advancements are critical for scaling up production for preclinical and clinical studies.
Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest its potential as a dual-purpose therapeutic agent.
Recent preclinical trials have evaluated the pharmacokinetics and toxicity profile of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE. Results indicate favorable bioavailability and a manageable safety profile, paving the way for further clinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed.
In conclusion, 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE represents a promising candidate for therapeutic development. Ongoing research aims to elucidate its full mechanistic potential and optimize its clinical applicability. Future studies will focus on combination therapies and targeted delivery systems to maximize its efficacy and minimize adverse effects.
824397-59-3 (2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)